3-[(3,4-dimethylphenyl)amino]-3-oxopropanoic acid

• IUPAC Name: 3-(3,4-dimethylanilino)-3-oxopropanoic acid
• InChI: InChI=1S/C11H13NO3/c1-7-3-4-9(5-8(7)2)12-10(13)6-11(14)15/h3-5H,6H2,1-2H3,(H,12,13)(H,14,15)
• InChI Key: XLVRDLIKQVALMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CC(=O)O)C
• Molecular Formula: C11H13NO3
• DSSTOX Substance ID: DTXSID70586144
• Molecular Weight: 207.23 g/mol
• CAS RN: 95262-04-7

Description

3-[(3,4-dimethylphenyl)amino]-3-oxopropanoic acid, also known as DOPA, is a non-proteinogenic amino acid that has been widely used in scientific research. It is an important precursor for the biosynthesis of catecholamines, including dopamine, norepinephrine, and epinephrine. Due to its unique chemical structure and biological properties, DOPA has been extensively studied in various fields, including biochemistry, pharmacology, and neuroscience.

Mechanism of Action

3-[(3,4-dimethylphenyl)amino]-3-oxopropanoic acid acts as a precursor for the synthesis of catecholamines, which are neurotransmitters that play important roles in the regulation of mood, behavior, and cognition. 3-[(3,4-dimethylphenyl)amino]-3-oxopropanoic acid is converted to dopamine by the enzyme 3-[(3,4-dimethylphenyl)amino]-3-oxopropanoic acid decarboxylase, which is then further converted to norepinephrine and epinephrine. These neurotransmitters act on specific receptors in the brain and peripheral nervous system to regulate various physiological processes.
Biochemical and Physiological Effects
3-[(3,4-dimethylphenyl)amino]-3-oxopropanoic acid has been shown to have several biochemical and physiological effects. It has been found to increase the levels of dopamine, norepinephrine, and epinephrine in the brain, which can improve mood, cognitive function, and physical performance. 3-[(3,4-dimethylphenyl)amino]-3-oxopropanoic acid has also been shown to increase the production of melanin, which can protect the skin from UV radiation.

Advantages and Limitations for Lab Experiments

3-[(3,4-dimethylphenyl)amino]-3-oxopropanoic acid has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. It is also a non-proteinogenic amino acid, which means that it does not interfere with the normal functioning of proteins in the body. However, one limitation of using 3-[(3,4-dimethylphenyl)amino]-3-oxopropanoic acid in lab experiments is that it is a precursor for the synthesis of several neurotransmitters, which can make it difficult to study the specific effects of 3-[(3,4-dimethylphenyl)amino]-3-oxopropanoic acid alone.

Future Directions

There are several future directions for research on 3-[(3,4-dimethylphenyl)amino]-3-oxopropanoic acid. One area of research is the development of new synthesis methods for 3-[(3,4-dimethylphenyl)amino]-3-oxopropanoic acid that are more efficient and cost-effective. Another area of research is the study of the specific effects of 3-[(3,4-dimethylphenyl)amino]-3-oxopropanoic acid on neurotransmitter synthesis and release. Additionally, 3-[(3,4-dimethylphenyl)amino]-3-oxopropanoic acid may have potential therapeutic applications in the treatment of mood disorders, cognitive impairment, and skin diseases, which warrants further investigation.

Scientific Research Applications

3-[(3,4-dimethylphenyl)amino]-3-oxopropanoic acid has been widely used in scientific research due to its important role in the biosynthesis of catecholamines. It has been used as a precursor for the synthesis of dopamine, norepinephrine, and epinephrine, which are important neurotransmitters in the central nervous system. 3-[(3,4-dimethylphenyl)amino]-3-oxopropanoic acid has also been used in the synthesis of melanin, which plays a crucial role in protecting the skin from UV radiation.